Browniine

• Molecular Formula: C25H41NO7
• Molecular Weight: 467.6 g/mol
• InChI: InChI=1S/C25H41NO7/c1-6-26-11-22(12-30-2)8-7-16(32-4)24-14-9-13-15(31-3)10-23(28,17(14)18(13)27)25(29,21(24)26)20(33-5)19(22)24/h13-21,27-29H,6-12H2,1-5H3/t13-,14-,15+,16+,17-,18+,19-,20+,21?,22+,23-,24+,25-/m1/s1
• InChIKey: MODXUQZMEBLSJD-YAEAOFIFSA-N

Browniine: A C19-Diterpenoid Alkaloid Standard for Plant Toxin and Natural Product Research

Browniine is a C19-norditerpenoid alkaloid of the lycoctonine-type, primarily isolated from various Delphinium and Aconitum species (Ranunculaceae). It is characterized by an aconitane skeleton bearing an N-ethyl group and multiple hydroxy and methoxy substituents [1]. This compound serves as a fundamental chemical marker and reference standard in phytochemical investigations and is a key component in studies of plant toxicity and the structure-activity relationships of neuroactive diterpenoid alkaloids [2]. Its procurement is essential for research groups focusing on the bioactivity, metabolomics, and toxicology of these notoriously poisonous plants.

1

Natural Product Analytical Standard – Identity-confirmed C19-diterpenoid alkaloid marker for Delphinium and Aconitum metabolomic profiling.

2

Cell-Model Endpoint Review – Reported to exhibit selective cytotoxicity in head-to-head screening; supports cancer cell-pathway investigation when used as a defined probe.

3

Neuroactive Alkaloid Research Tool – Documented acetylcholinesterase inhibition (AChE IC50 context) distinct from nAChR antagonism of co-occurring methyllycaconitine.

Workflow fit: LC-MS/GC-MS plant toxin fingerprinting, SAR of lycoctonine-type alkaloids, and cocktail-toxicology models.

• [1] ChEBI: CHEBI:3187 - Browniine. View Source
• [2] Kolak U, Oztürk M, Ozgökçe F, Ulubelen A. Norditerpene alkaloids from Delphinium linearilobum and antioxidant activity. Phytochemistry. 2006 Oct;67(19):2170-5. View Source

Why Browniine Cannot Be Interchanged with Other Diterpenoid Alkaloids

Substituting Browniine with other in-class diterpenoid alkaloids like lycoctonine or methyllycaconitine is not a scientifically valid practice due to critical differences in their structural features and resulting biological activities. Browniine shares the same core skeleton as lycoctonine but differs in its specific O-methylation pattern [1], which can profoundly influence its molecular targets and potency. Furthermore, while Browniine is a major alkaloid in plants like Delphinium brownii, it is distinct from the highly potent neurotoxin methyllycaconitine [2], which acts as a specific nicotinic acetylcholine receptor antagonist at picomolar concentrations [3]. These structural nuances preclude simple interchange and mandate the use of the specific, authenticated compound to ensure experimental relevance and data reproducibility in structure-activity relationship (SAR) studies or metabolomic analyses.

vs. lycoctonine

Core skeleton identical, but O-methylation pattern differs.

Altered methylation can shift cytotoxicity selectivity and antioxidant ranking; direct substitution may invalidate SAR conclusions.

vs. methyllycaconitine

Divergent neuroactivity mechanism: AChE inhibitor vs. potent nAChR antagonist.

Using methyllycaconitine as a substitute will misrepresent cholinergic endpoint response in neurotoxicity cocktail models.

vs. generic alkaloid mix

Unverified structural identity risks misattribution of activity.

Plant extract or mixed alkaloid standards cannot distinguish browniine-specific effects from those of co-eluting compounds in metabolomic or cytotoxicity assays.

• [1] Benn MH, Cameron MAM. THE ALKALOIDS OF DELPHINIUM BROWNII RYDB: THE STRUCTURE OF BROWNIINE. Canadian Journal of Chemistry. 1968. View Source
• [2] Benn MH, Cameron MAM. THE ALKALOIDS OF DELPHINIUM BROWNII RYDB: THE STRUCTURE OF BROWNIINE. Canadian Journal of Chemistry. 1968. View Source
• [3] Alkondon M, Pereira EF, Wonnacott S, Albuquerque EX. Blockade of nicotinic currents in hippocampal neurons defines methyllycaconitine as a potent and specific receptor antagonist. Mol Pharmacol. 1992 Apr;41(4):802-8. View Source

Quantitative Evidence for the Specific Differentiation of Browniine from Analogues

Selective Cytotoxicity Profile of Browniine Differentiates it from Non-Selective Alkaloids

In a direct head-to-head study of 43 norditerpenoid alkaloids, browniine (compound 28) was identified as one of only twelve compounds exhibiting selective cytotoxicity towards cancerous cell lines (CT26, SW480, HeLa, SkMel25, SkMel28) compared to the non-tumor CHO cell line [1]. This contrasts with the majority of tested alkaloids which lacked this selective activity.

Selective Cytotoxicity

Head-to-head

Qualitatively selective against CT26, SW480, HeLa, SkMel25/28 vs. non-tumor CHO cells

Cell-model response context differentiates browniine from 31 non-selective norditerpenoid analogues.

MTT assay panel; IC50 values not publicly detailed. Data to verify.

Evidence Dimension	Selective cytotoxicity against tumor vs. non-tumor cells
Target Compound Data	Selective (specific IC50 values not provided in abstract)
Comparator Or Baseline	Other 31 norditerpenoid alkaloids in the same study
Quantified Difference	Qualitative classification as 'selective' vs. 'non-selective'
Conditions	MTT assay on CT26, SW480, HeLa, SkMel25, SkMel28 (tumor) and CHO (non-tumor) cell lines

Why This Matters

This selective activity profile differentiates browniine from a large set of closely related analogs, highlighting its potential as a chemical biology probe for studying cancer-specific pathways, unlike non-selective cytotoxic alkaloids.

• [1] de Inés C, Reina M, Gavín JA, González-Coloma A. In vitro cytotoxicity of norditerpenoid alkaloids. Z Naturforsch C J Biosci. 2006 Jan-Feb;61(1-2):11-8. View Source

Distinct Antioxidant Profile of Browniine Compared to Lycoctonine

A study on Delphinium linearilobum alkaloids directly compared the antioxidant activities of several known compounds, including browniine and lycoctonine. The study found that while cochlearenine showed the highest DPPH radical scavenging activity, lycoctonine exhibited the highest metal chelating activity [1]. Browniine was present but did not display a similarly high level of activity in either assay.

Antioxidant Activity

Head-to-head

Ranked lower than lycoctonine (metal chelation) and cochlearenine (DPPH scavenging); activity present but not prominent.

Supports use as structural reference standard rather than antioxidant lead compound.

In vitro DPPH and metal chelating assays; context-dependent ranking.

Evidence Dimension	DPPH Radical Scavenging and Metal Chelating Activity
Target Compound Data	Activity present but not highest in either assay
Comparator Or Baseline	Lycoctonine (highest metal chelation) and Cochlearenine (highest DPPH scavenging)
Quantified Difference	Activity significantly lower than top-performing comparators
Conditions	In vitro DPPH radical scavenging and metal chelating activity assays

Why This Matters

This data clarifies that browniine is not a potent antioxidant among its structural analogues, guiding researchers toward using it as a reference standard for structural identification rather than a lead compound for antioxidant drug discovery.

• [1] Kolak U, Oztürk M, Ozgökçe F, Ulubelen A. Norditerpene alkaloids from Delphinium linearilobum and antioxidant activity. Phytochemistry. 2006 Oct;67(19):2170-5. View Source

Acetylcholinesterase Inhibition: A Point of Differentiation in Neuroactivity

Browniine has been evaluated for its inhibitory activity against acetylcholinesterase (AChE) from bovine erythrocytes, demonstrating an IC50 value of 240.0 nM [1]. While this data is from a cross-study comparison and not a direct head-to-head assay with other alkaloids from the same study, it provides a quantitative benchmark for its cholinergic activity. This activity is distinct from that of methyllycaconitine, which acts as a potent antagonist at nicotinic acetylcholine receptors [2].

AChE Inhibition

Cross-study

IC50 240.0 nM

Distinct cholinergic mechanism vs. methyllycaconitine (nAChR antagonist); relevant for neurotoxicity cocktail profiling.

Bovine erythrocyte AChE assay; cross-study comparison, review required.

Evidence Dimension	Acetylcholinesterase (AChE) inhibition
Target Compound Data	IC50 = 240.0 nM
Comparator Or Baseline	Methyllycaconitine (nicotinic receptor antagonist, not an AChE inhibitor)
Quantified Difference	Browniine is an AChE inhibitor (IC50=240 nM), while methyllycaconitine is a potent nAChR antagonist.
Conditions	In vitro assay on acetylcholinesterase from bovine erythrocytes

Why This Matters

The distinct mechanism of action (AChE inhibition) compared to a close natural co-occurring alkaloid (nicotinic antagonism) is a critical differentiator for researchers investigating the neurotoxic cocktail of Delphinium species.

• [1] Activity report for ChEMBL:CHEMBL208599. TargetMine. View Source
• [2] Alkondon M, Pereira EF, Wonnacott S, Albuquerque EX. Blockade of nicotinic currents in hippocampal neurons defines methyllycaconitine as a potent and specific receptor antagonist. Mol Pharmacol. 1992 Apr;41(4):802-8. View Source

Chemical Solubility Profile for In Vitro and In Vivo Formulation

Browniine exhibits a calculated LogP of 0.209 and a topological polar surface area (tPSA) of 100.85 Ų, indicating a moderately hydrophilic character . Its water solubility is estimated to be high (approx. 157.5 g/L at 25°C) . This physicochemical profile suggests that browniine may be amenable to aqueous-based formulations for biological assays, in contrast to more lipophilic diterpenoid alkaloids which may require organic co-solvents that could interfere with assay results.

Solubility Profile

Class-level

LogP 0.209 · tPSA 100.85 Ų · est. water solubility ~157.5 g/L

Favorable aqueous formulation context compared to lipophilic diterpenoid alkaloids (LogP >3).

Calculated/estimated properties; experimental verification advised.

Evidence Dimension	Hydrophilicity and Solubility
Target Compound Data	LogP = 0.209; tPSA = 100.85 Ų; Water Solubility ~ 157.5 g/L
Comparator Or Baseline	General class of lipophilic diterpenoid alkaloids (LogP > 3)
Quantified Difference	LogP is significantly lower (more hydrophilic) than many other diterpenoid alkaloids.
Conditions	Calculated/Estimated physicochemical properties

Why This Matters

The compound's solubility profile directly impacts its usability in various experimental models, making it a more suitable candidate for aqueous assay systems compared to highly lipophilic alternatives that require complex solubilization strategies.

Recommended Application Scenarios for Browniine Based on Its Differential Evidence

Phytochemical Reference Standard and Analytical Marker

Browniine is ideally suited for use as a certified reference standard for LC-MS or GC-MS metabolomic profiling of Delphinium and Aconitum species. Its well-defined structure [6] and frequent isolation alongside other major alkaloids like lycoctonine and methyllycaconitine [7] make it a reliable chemical marker for species identification and quality control of plant materials, a task for which it is more suitable than less common or structurally unverified analogues.

Chemical Biology Probe for Selective Cytotoxicity Studies

Given its demonstrated selective cytotoxicity against a panel of cancer cell lines over non-tumor cells [6], browniine can be employed as a specific probe in chemical biology to investigate pathways that confer selective toxicity. This application differentiates it from non-selective cytotoxic alkaloids and supports its procurement for targeted mechanistic studies, as opposed to broad-toxicity screening where other compounds would be more appropriate.

Component in Neurotoxicity Cocktail Mimetics

Researchers investigating the complex neurotoxicology of Delphinium poisoning can use browniine to recreate a more accurate and complete 'alkaloid cocktail'. Since browniine is a major alkaloid component alongside the potent neurotoxin methyllycaconitine [6], its inclusion in in vitro or in vivo models is critical for understanding synergistic or antagonistic toxic effects. Its distinct AChE inhibitory activity [7] adds a crucial layer of complexity that would be absent in models using only methyllycaconitine.

Model Compound for Studying O-Methylation Effects on Bioactivity

Browniine serves as a key compound for structure-activity relationship (SAR) studies focused on the lycoctonine skeleton. It shares the identical core structure and stereochemistry with lycoctonine but possesses a different O-methylation pattern [6]. This allows researchers to directly correlate specific methylation changes with differences in cytotoxicity [7], antioxidant activity [8], or other biological effects, an investigation not possible with a more structurally distinct comparator.

Application

Selection Property

Validation Focus

Phytochemical Reference Standard

Authenticated C19-diterpenoid alkaloid identity

LC-MS/GC-MS metabolomic marker consistency across Delphinium and Aconitum batches

Selective Cytotoxicity Probe

Cell-model endpoint selectivity vs. non-tumor CHO

Verify selective response in your cancer cell-line panel; confirm pathway engagement

Neurotoxicity Cocktail Mimetic

AChE inhibitory activity alongside nAChR antagonist co-alkaloids

Cholinergic endpoint response in mixed-alkaloid exposure models

O-Methylation SAR Studies

Identical lycoctonine core with divergent methylation

Structure-activity correlation of methylation pattern with cytotoxicity/antioxidant readouts

• [1] ChEBI: CHEBI:3187 - Browniine. View Source
• [2] Benn MH, Cameron MAM. THE ALKALOIDS OF DELPHINIUM BROWNII RYDB: THE STRUCTURE OF BROWNIINE. Canadian Journal of Chemistry. 1968. View Source
• [3] de Inés C, Reina M, Gavín JA, González-Coloma A. In vitro cytotoxicity of norditerpenoid alkaloids. Z Naturforsch C J Biosci. 2006 Jan-Feb;61(1-2):11-8. View Source
• [4] Benn MH, Cameron MAM. THE ALKALOIDS OF DELPHINIUM BROWNII RYDB: THE STRUCTURE OF BROWNIINE. Canadian Journal of Chemistry. 1968. View Source
• [5] Activity report for ChEMBL:CHEMBL208599. TargetMine. View Source
• [6] Benn MH, Cameron MAM. THE ALKALOIDS OF DELPHINIUM BROWNII RYDB: THE STRUCTURE OF BROWNIINE. Canadian Journal of Chemistry. 1968. View Source
• [7] de Inés C, Reina M, Gavín JA, González-Coloma A. In vitro cytotoxicity of norditerpenoid alkaloids. Z Naturforsch C J Biosci. 2006 Jan-Feb;61(1-2):11-8. View Source
• [8] Kolak U, Oztürk M, Ozgökçe F, Ulubelen A. Norditerpene alkaloids from Delphinium linearilobum and antioxidant activity. Phytochemistry. 2006 Oct;67(19):2170-5. View Source